molecular formula C15H15BrN2OS2 B2690118 N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide CAS No. 954014-54-1

N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide

Cat. No.: B2690118
CAS No.: 954014-54-1
M. Wt: 383.32
InChI Key: TVUIQAYXENYAJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C15H15BrN2OS2 and its molecular weight is 383.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity Evaluation

The synthesis and evaluation of benzothiazole derivatives, including structures related to N-allyl-2-(2-((4-bromobenzyl)thio)thiazol-4-yl)acetamide, have shown considerable promise in antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized a variety of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, demonstrating significant anticancer activity against various cancer cell lines, highlighting the potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Biological Activities and Molecular Docking

Gull et al. (2016) synthesized a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, evaluating them for their biological activities, including antioxidant, antibacterial, and urease inhibition. Remarkably, these compounds demonstrated superior urease inhibition activity compared to standard treatments. Molecular docking studies provided insights into the mechanism of urease inhibition, suggesting the importance of H-bonding for effective enzyme inhibition (Gull et al., 2016).

Antimicrobial Activities

Research into the antimicrobial properties of benzothiazole and its derivatives has been a focal point. Anuse et al. (2019) synthesized a series of benzothiazole derivatives and evaluated them for antimicrobial activity, revealing significant efficacy against resistant bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA). This study underscores the potential of benzothiazole derivatives as a basis for developing new antimicrobial agents to combat resistant strains (Anuse et al., 2019).

Synthesis and Characterization of Novel Compounds

The versatility of this compound and related compounds is further demonstrated in their synthesis and characterization for potential biological applications. Sharma et al. (2017) explored the synthesis of 2-(chromon-3-yl)imidazole derivatives, showcasing the significant antimicrobial activity of these compounds against a range of pathogenic strains. This research highlights the synthetic flexibility and potential therapeutic applications of benzothiazole derivatives (Sharma et al., 2017).

Properties

IUPAC Name

2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-prop-2-enylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15BrN2OS2/c1-2-7-17-14(19)8-13-10-21-15(18-13)20-9-11-3-5-12(16)6-4-11/h2-6,10H,1,7-9H2,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVUIQAYXENYAJN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCNC(=O)CC1=CSC(=N1)SCC2=CC=C(C=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15BrN2OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.